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Compound of Interest

Compound Name: Curium-242

Cat. No.: B1194629

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the
synthesis, purification, and characterization of Curium-242 (2*2Cm) compounds for research
applications. Given its high specific activity and significant heat generation, all procedures
involving 2*2Cm must be conducted by trained personnel in appropriately shielded facilities,
such as hot cells or gloveboxes, adhering to strict radiation safety protocols.

Overview of Curium-242

Curium-242 is a potent alpha-emitting radionuclide that decays to Plutonium-238.[1][2] Its high
power density has made it a candidate for use in radioisotope thermoelectric generators
(RTGs).[2] In research, it serves as a critical material for studying the chemical and physical
properties of transuranic elements and for the production of heavier nuclides. The primary
production route for 242Cm involves the neutron irradiation of Americium-241 (2*1Am).[3][4]

Key Properties of Curium-242

A summary of the essential physical and radiological properties of Curium-242 is presented in
Table 1.
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Property Value Reference(s)
Half-life 162.8 days [5]

Decay Mode Alpha (a) [5]

Primary Alpha Energy 6.115 MeV [5]

Decay Product Plutonium-238 (28Pu) [1112]

Isotopic Mass 242.05883 u [5][6]

Specific Activity 1.23 x 1014 Bq/g (3,314 Ci/g) [5]

Thermal Power ~3 watts/gram [2]

Common Oxidation States +3, +4 [7]

Synthesis and Purification of Curium-242

The synthesis of 242Cm is a multi-stage process involving nuclear reaction, target cooling,
chemical dissolution, and rigorous purification to separate it from the target material and fission
byproducts.

Synthesis Workflow

The overall workflow for producing and purifying Curium-242 is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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